N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-cyclopentyl-4-methyl-3-[(4-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C20H24N2O3S/c1-14-7-11-18(12-8-14)22-26(24,25)19-13-16(10-9-15(19)2)20(23)21-17-5-3-4-6-17/h7-13,17,22H,3-6H2,1-2H3,(H,21,23)
• InChI Key: RZCPWVJNFWFPGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3CCCC3)C
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide, also known as CP-690,550, is a small molecule drug that was developed as a Janus kinase (JAK) inhibitor. It has been studied extensively for its potential use in treating autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways that regulate immune cell function. By blocking JAK activity, this compound reduces the production of pro-inflammatory cytokines and other immune system molecules that contribute to autoimmune disease.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, inhibiting the activation of immune cells, and reducing the infiltration of immune cells into inflamed tissues. It has also been shown to improve joint function and reduce skin lesions in animal models of rheumatoid arthritis and psoriasis, respectively.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and administered to animals. It has also been shown to be effective in reducing inflammation and improving symptoms in animal models of autoimmune disease. However, there are also limitations to its use in lab experiments. It is not effective in all animal models of autoimmune disease, and its effects may vary depending on the specific disease and animal model being studied.

Future Directions

There are several future directions for research on N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide. One area of interest is its potential use in treating other autoimmune diseases, such as inflammatory bowel disease and multiple sclerosis. Another area of interest is its potential use in combination with other drugs to improve its efficacy and reduce side effects. Additionally, further research is needed to better understand the mechanisms of action of this compound and to identify biomarkers that can predict its efficacy in individual patients.

Synthesis Methods

N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide can be synthesized using a multi-step process, starting with the reaction of 4-methylbenzene-1-sulfonyl chloride with 4-methylphenylamine to form the intermediate compound 4-methyl-N-(4-methylphenyl)benzenesulfonamide. This intermediate is then reacted with cyclopentanecarboxylic acid to form the final product, this compound.

Scientific Research Applications

N-cyclopentyl-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide has been the subject of numerous scientific studies, particularly in the field of autoimmune diseases. It has been shown to be effective in reducing inflammation and improving symptoms in animal models of rheumatoid arthritis, psoriasis, and multiple sclerosis. In clinical trials, it has also been shown to be effective in treating rheumatoid arthritis and psoriasis.